Cas no 63121-25-5 (Lacto-N-biose II)

• Product Name: Lacto-N-biose II
• CAS No: 63121-25-5
• MF: C₁₄H₂₅NO₁₁
• MW: 383.348405599594
• CID: 520679
• Update Time: 2023-08-02

Lacto-N-biose II Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranose,3-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-
• lacto-N-biose II
• Methyl-3-O-(2-acetamido-2-deoxyglucopyranosyl)galactopyranoside
• Methyl-3-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)alpha-D-galactopyranoside
• 3-O-{2-Deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl}hexopyranose
• alpha-D-Galactopyranose, 3-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-
• Lacto-N-biose II

• Inchi： 1S/C14H25NO11/c1-4(18)15-7-10(21)8(19)5(2-16)25-14(7)26-12-9(20)6(3-17)24-13(23)11(12)22/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7-,8-,9+,10-,11-,12+,13+,14+/m1/s1
• InChI Key： IXWNIYCPCRHGAE-ZGJPTGLRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@@H]1[C@H]([C@@H](O)O[C@H](CO)[C@@H]1O)O

Computed Properties

• Exact Mass: 383.142761
• Monoisotopic Mass: 383.142761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198

Experimental Properties

• Density: 1.64
• Boiling Point: 795.5°C at 760 mmHg
• Flash Point: 434.9°C
• Refractive Index: 1.623